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Compound of Interest

Compound Name: 2,2-Dimethylheptane

Cat. No.: B094757 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility profile of 2,2-
Dimethylheptane, a branched-chain alkane. The document details its solubility in various

solvents, outlines experimental protocols for solubility determination, and presents a logical

framework for understanding the factors governing its dissolution.

Introduction to the Solubility of 2,2-Dimethylheptane
2,2-Dimethylheptane (C9H20) is a non-polar, branched-chain aliphatic hydrocarbon. Its

molecular structure, lacking any significant dipole moment, is the primary determinant of its

solubility characteristics. The governing principle for the solubility of non-polar compounds like

2,2-Dimethylheptane is "like dissolves like." This principle dictates that non-polar solutes will

readily dissolve in non-polar solvents, while they will exhibit poor solubility in polar solvents.

The dissolution process is driven by the balance of intermolecular forces between solute-

solute, solvent-solvent, and solute-solvent molecules. For alkanes, the predominant

intermolecular forces are the weak van der Waals forces (specifically, London dispersion

forces).

Quantitative Solubility Data
Obtaining precise, experimentally determined quantitative solubility data for 2,2-
Dimethylheptane across a wide spectrum of organic solvents is challenging, as such specific
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data is not extensively published. However, based on its chemical nature and data from

chemical databases, a comprehensive qualitative and quantitative overview can be compiled.

As a non-polar liquid hydrocarbon, 2,2-Dimethylheptane is considered miscible with other

non-polar solvents. Miscibility means that the two liquids will mix in all proportions to form a

single, homogeneous phase. Conversely, it is immiscible with highly polar solvents, most

notably water.
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Solvent Solvent Type Polarity

Expected
Solubility of
2,2-
Dimethylhepta
ne

Quantitative
Data (at
standard
temperature
and pressure)

Water Polar, Protic High
Very Low /

Immiscible
359.2 µg/L[1]

Hexane Non-polar Low Miscible

Data not

available,

expected to be

fully miscible.

Toluene Non-polar Low Miscible

Data not

available,

expected to be

fully miscible.

Carbon

Tetrachloride
Non-polar Low Miscible

Data not

available,

expected to be

fully miscible.

Diethyl Ether Slightly Polar Low
Soluble /

Miscible

Data not

available,

expected to be

highly soluble.

Acetone Polar, Aprotic Medium

Sparingly

Soluble /

Immiscible

Data not

available,

expected to be

poorly soluble.

Ethanol Polar, Protic High

Sparingly

Soluble /

Immiscible

Data not

available,

expected to be

poorly soluble.
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Note: The Henry's Law constant for 2,2-Dimethylheptane in water at 298.15 K is 0.00021

mol/(kg*bar), indicating its low solubility in water.[2][3][4]

Factors Influencing Solubility
The solubility of 2,2-Dimethylheptane is a function of several interrelated factors, primarily

revolving around the intermolecular forces between the solute and the solvent. A logical

breakdown of these factors is presented below.
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Factors Influencing the Solubility of 2,2-Dimethylheptane
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Caption: Logical diagram of factors affecting 2,2-Dimethylheptane solubility.
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Experimental Protocols for Solubility Determination
For a liquid solute like 2,2-Dimethylheptane, a common and straightforward method for

determining solubility in a given solvent is the Gravimetric Method. This method is particularly

useful for determining the solubility of a substance that is sparingly soluble in a solvent.

Gravimetric Method for Determining Solubility of a
Liquid in a Liquid
Objective: To quantitatively determine the concentration of 2,2-Dimethylheptane in a saturated

solution with a specific solvent at a controlled temperature.

Materials:

2,2-Dimethylheptane (high purity)

Solvent of interest (high purity)

Thermostatic water bath or incubator

Separatory funnel

Analytical balance (accurate to at least 0.1 mg)

Glass vials with airtight caps

Pipettes and syringes

Evaporating dish or pre-weighed beaker

Drying oven

Procedure:

Preparation of a Saturated Solution:

In a sealed glass vial, add an excess amount of 2,2-Dimethylheptane to a known volume

of the solvent. The presence of a distinct second phase of 2,2-Dimethylheptane is
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necessary to ensure saturation.

Place the vial in a thermostatic water bath set to the desired temperature (e.g., 25°C).

Agitate the mixture vigorously for an extended period (e.g., 24-48 hours) to ensure

equilibrium is reached. A magnetic stirrer can be used for this purpose.

After agitation, allow the mixture to stand undisturbed in the thermostatic bath for several

hours to allow for complete phase separation.

Sample Collection:

Carefully extract a known volume of the solvent phase (the saturated solution) using a

pipette or syringe. It is crucial to avoid drawing any of the undissolved 2,2-
Dimethylheptane phase.

Transfer the collected sample into a pre-weighed, clean, and dry evaporating dish.

Gravimetric Analysis:

Weigh the evaporating dish containing the sample to determine the total mass of the

saturated solution.

Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the

solvent and the 2,2-Dimethylheptane, but below the decomposition temperature of any

components. For volatile organic compounds, this step should be performed in a well-

ventilated fume hood.

Alternatively, for less volatile solvents, a rotary evaporator can be used for more efficient

solvent removal.

Once the solvent has completely evaporated, re-weigh the evaporating dish containing the

2,2-Dimethylheptane residue.

The difference in weight before and after evaporation gives the mass of the solvent, and

the final weight of the dish minus the initial tare weight gives the mass of the dissolved

2,2-Dimethylheptane.
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Calculation of Solubility:

The solubility can be expressed in various units:

g/100 g of solvent: (mass of 2,2-Dimethylheptane / mass of solvent) * 100

g/L of solution: (mass of 2,2-Dimethylheptane / volume of sample collected)

Mole fraction (χ): (moles of 2,2-Dimethylheptane) / (moles of 2,2-Dimethylheptane +

moles of solvent)

Experimental Workflow Diagram
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Experimental Workflow for Gravimetric Solubility Determination
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Caption: Workflow for gravimetric determination of solubility.
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Predictive Models for Solubility
In the absence of experimental data, computational models can provide estimates of solubility.

The UNIFAC (UNIQUAC Functional-group Activity Coefficients) model is a group-contribution

method used to predict activity coefficients, which can then be used to calculate phase

equilibria, including liquid-liquid equilibria (solubility). The UNIFAC model breaks down

molecules into their constituent functional groups and uses pre-determined interaction

parameters between these groups to estimate the overall properties of the mixture. While

powerful, the accuracy of UNIFAC for alkane-water systems can be limited, and it is best used

for estimations when experimental data is unavailable.

Conclusion
The solubility of 2,2-Dimethylheptane is dictated by its non-polar, branched alkane structure. It

is miscible with non-polar organic solvents and exhibits very low solubility in polar solvents like

water. While specific quantitative solubility data in a wide range of organic solvents is not

readily available in the literature, established experimental protocols such as the gravimetric

method can be employed for its determination. For preliminary assessments, predictive models

like UNIFAC can offer valuable estimations. This guide provides the foundational knowledge

and practical methodologies for researchers and professionals working with 2,2-
Dimethylheptane to understand and quantify its solubility characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Solubility
Characteristics of 2,2-Dimethylheptane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094757#solubility-characteristics-of-2-2-
dimethylheptane-in-various-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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